3-(2-Nitrovinyl)-6-fluoroindole

• Molecular Formula: C10H7FN2O2
• Molecular Weight: 206.17 g/mol
• IUPAC Name: 6-fluoro-3-(2-nitroethenyl)-1H-indole
• InChI: InChI=1S/C10H7FN2O2/c11-8-1-2-9-7(3-4-13(14)15)6-12-10(9)5-8/h1-6,12H
• InChI Key: STYSDPNMNYBCOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC=C2C=C[N+](=O)[O-]

Description

3-(2-Nitrovinyl)-6-fluoroindole is a useful research compound. Its molecular formula is C10H7FN2O2 and its molecular weight is 206.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine 6-fluoroindole (108 g, 0.8 mol) and dichloromethane (324 ml). Cool in an ice bath. Add trifluoroacetic acid (308 ml) over a few minutes (exothermic). Add a solution of Z-1-dimethylamino-2-nitroethylene (94.7 g, 0.816 mol) in dichloromethane (600 ml) during 40 minutes while maintaining the temperature at about 0–5° C. After 45 minutes, warm to about 20° C. After 2 hours, pour over 1.2 L ice water and stirring overnight with seeding to give a solid. Collect the solid by filtration, wash first with 100 ml of a mixture dichloromethane-cyclohexane 1/1, then with 750 ml of water and dry at 40° C. to give 3-(2-nitrovinyl)-6-fluoroindole.